Cas no 134639-65-9 (2,3:5,6-Di-O-isopropylidene-D-gluconic acid methyl ester)

2,3:5,6-Di-O-isopropylidene-D-gluconic acid methyl ester is a protected derivative of D-gluconic acid, featuring isopropylidene groups at the 2,3 and 5,6 positions and a methyl ester at the C1 carboxyl. This compound is widely used in synthetic organic chemistry as a chiral building block, particularly in carbohydrate chemistry and asymmetric synthesis. The isopropylidene groups enhance stability and selectivity during reactions, while the methyl ester provides a reactive handle for further functionalization. Its rigid, protected structure makes it valuable for stereocontrolled transformations, including glycosylation and nucleophilic additions. The compound is typically employed in pharmaceutical intermediates and fine chemical synthesis due to its predictable reactivity and high purity.

2,3:5,6-Di-O-isopropylidene-D-gluconic acid methyl ester structure

134639-65-9 structure

Product Name:2,3:5,6-Di-O-isopropylidene-D-gluconic acid methyl ester

CAS No:134639-65-9

MF:C₁₃H₂₂O₇

MW:290.309585094452

CID:5091900

Update Time:2025-06-28

2,3:5,6-Di-O-isopropylidene-D-gluconic acid methyl ester Chemical and Physical Properties

Names and Identifiers

- 2,3:5,6-Di-O-isopropylidene-D-gluconic acid methyl ester
- Inchi： 1S/C13H22O7/c1-12(2)17-6-7(18-12)8(14)9-10(11(15)16-5)20-13(3,4)19-9/h7-10,14H,6H2,1-5H3/t7-,8-,9+,10-/m1/s1
- InChI Key： JWBXOIYFNJODEY-DOLQZWNJSA-N
- SMILES： C(OC)(=O)[C@H]1[C@H]([C@@H]([C@H]2COC(O2)(C)C)O)OC(O1)(C)C

2,3:5,6-Di-O-isopropylidene-D-gluconic acid methyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Apollo Scientific	BICL2183-100mg	2,3:5,6-Di-O-isopropylidene-D-gluconic acid methyl ester	134639-65-9	100mg	£164.00	2025-02-21
Apollo Scientific	BICL2183-250mg	2,3:5,6-Di-O-isopropylidene-D-gluconic acid methyl ester	134639-65-9	250mg	£327.00	2025-02-21
Apollo Scientific	BICL2183-500mg	2,3:5,6-Di-O-isopropylidene-D-gluconic acid methyl ester	134639-65-9	500mg	£529.00	2025-02-21

2,3:5,6-Di-O-isopropylidene-D-gluconic acid methyl ester Related Literature

1. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
2. Alternative synthesis of the anti-baldness compound RU58841†

RSC Adv., 2014,4, 14143-14148
3. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
4. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
5. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007

Additional information on 2,3:5,6-Di-O-isopropylidene-D-gluconic acid methyl ester

Comprehensive Overview of 2,3:5,6-Di-O-isopropylidene-D-gluconic acid methyl ester (CAS No. 134639-65-9)

2,3:5,6-Di-O-isopropylidene-D-gluconic acid methyl ester is a highly specialized carbohydrate derivative widely utilized in organic synthesis, pharmaceutical research, and chiral auxiliary applications. With the CAS number 134639-65-9, this compound is recognized for its unique structural features, including dual isopropylidene protecting groups and a methyl ester functionality, which enhance its reactivity and stability in synthetic pathways. Researchers and industries value this compound for its role in asymmetric synthesis and as a precursor for bioactive molecules.

The growing interest in sugar-based chiral building blocks has positioned 2,3:5,6-Di-O-isopropylidene-D-gluconic acid methyl ester as a critical intermediate in the development of glycoconjugates and glycomimetics. These applications align with current trends in drug discovery, where carbohydrate chemistry plays a pivotal role in designing therapeutics for metabolic disorders and infectious diseases. The compound's versatility is further highlighted by its use in enantioselective catalysis, a field gaining traction due to the demand for sustainable and efficient synthetic methods.

From an analytical perspective, CAS 134639-65-9 exhibits distinct spectroscopic properties, making it identifiable via NMR and mass spectrometry. Its stability under mild conditions allows for easy handling in laboratory settings, a feature frequently queried in scientific forums and search engines. Common user questions include: "How to purify 2,3:5,6-Di-O-isopropylidene-D-gluconic acid methyl ester?" or "What solvents are compatible with this compound?"—addressing these practical concerns enhances the compound's accessibility for novice researchers.

In the context of green chemistry, this derivative is explored for its potential in biodegradable materials and renewable resource utilization. The isopropylidene groups offer selective deprotection opportunities, enabling controlled modifications—an area of interest for sustainable polymer design. Such applications resonate with global efforts to reduce reliance on petrochemicals, a topic frequently searched in academic databases and industry reports.

To summarize, 2,3:5,6-Di-O-isopropylidene-D-gluconic acid methyl ester (134639-65-9) bridges fundamental research and industrial innovation. Its multifaceted roles in chiral synthesis, drug development, and material science underscore its importance in modern chemistry. By addressing both technical specifications and trending applications, this overview caters to diverse audiences, from synthetic chemists to sustainability advocates.